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Compound of Interest

Compound Name: Antifungal agent 18

Cat. No.: B13903853 Get Quote

An In-depth Technical Guide to Antifungal Agent
18
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological

activity, and mechanism of action of the novel antifungal agent, designated as Antifungal
agent 18. The information is compiled from publicly available scientific literature and chemical

data repositories, intended to support further research and development in the field of

antifungal therapeutics.

Chemical and Physical Properties
Antifungal agent 18 is a synthetic compound with a molecular formula of C19H23Cl3N2O and

a molecular weight of 401.76.[1] Its chemical structure and key identifiers are summarized

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b13903853?utm_src=pdf-interest
https://www.benchchem.com/product/b13903853?utm_src=pdf-body
https://www.benchchem.com/product/b13903853?utm_src=pdf-body
https://www.benchchem.com/product/b13903853?utm_src=pdf-body
https://www.medchemexpress.com/antifungal-agent-18.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13903853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 2572713-30-3[1]

Molecular Formula C19H23Cl3N2O[1]

Molecular Weight 401.76 g/mol [1]

Appearance White to off-white solid

Purity 98.08%

Biological Activity and Spectrum
Antifungal agent 18 demonstrates potent, fast-acting fungicidal activity against a broad

spectrum of human fungal pathogens. It is effective against both invasive and cutaneous fungal

infections. Notably, prolonged exposure (40 days) to Antifungal agent 18 did not induce

resistance in Candida albicans and Candida glabrata.[1]

In Vitro Antifungal Activity
The minimum inhibitory concentrations (MICs) of Antifungal agent 18 against several clinically

relevant fungal strains have been determined.

Fungal Species Strain MIC (μg/mL)[1]

Cryptococcus neoformans H99 1

Candida albicans SC5314 2

Candida glabrata BG2 4

Aspergillus fumigatus af293 4

In Vivo Efficacy
Topical application of a 2% (w/w) formulation of Antifungal agent 18 has shown significant

antifungal activity in a murine model of C. albicans skin infection. Treatment resulted in a

marked reduction in inflammation and a more compact epidermal keratin layer compared to the

vehicle control group.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medchemexpress.com/antifungal-agent-18.html
https://www.medchemexpress.com/antifungal-agent-18.html
https://www.medchemexpress.com/antifungal-agent-18.html
https://www.benchchem.com/product/b13903853?utm_src=pdf-body
https://www.benchchem.com/product/b13903853?utm_src=pdf-body
https://www.medchemexpress.com/antifungal-agent-18.html
https://www.benchchem.com/product/b13903853?utm_src=pdf-body
https://www.medchemexpress.com/antifungal-agent-18.html
https://www.benchchem.com/product/b13903853?utm_src=pdf-body
https://www.medchemexpress.com/antifungal-agent-18.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13903853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytotoxicity Profile
Antifungal agent 18 exhibits a favorable cytotoxicity profile, showing no significant adverse

effects on human embryonic kidney (HEK293T) and human keratinocyte (HaCaT) cells at

concentrations up to 12.5 μM over a 24-hour period.[1]

Mechanism of Action
Antifungal agent 18 compromises the integrity of the fungal cell wall by simultaneously

targeting three crucial signaling pathways: the Unfolded Protein Response (UPR), the

Calcineurin pathway, and the Mitogen-Activated Protein Kinase (MAPK) pathway.[1]

The agent has been observed to distort cellular morphology, reduce the thickness of the cell

wall and capsule in C. neoformans, and cause detachment of the cytoplasm from the cell

membrane in C. albicans.[1]

Signaling Pathway Modulation
The multifaceted mechanism of Antifungal agent 18 involves the activation and modulation of

key signaling components within the fungal cell.
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Caption: Mechanism of action of Antifungal agent 18.

Experimental Protocols
The following are generalized protocols based on standard methodologies for the types of

experiments conducted to characterize Antifungal agent 18. For specific details, it is

recommended to consult the primary research article by Choi JW, et al. in the Journal of

Medicinal Chemistry (2021).[1][2][3][4]

Minimum Inhibitory Concentration (MIC) Assay
This protocol is based on the broth microdilution method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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